Cas no 2223054-37-1 (5-(3-Fluorophenyl)thiazole-4-boronic acid pinacol ester)

• Product Name: 5-(3-Fluorophenyl)thiazole-4-boronic acid pinacol ester
• CAS No: 2223054-37-1
• MF: C₁₅H₁₇BFNO₂S
• MW: 305.175386190414
• CID: 5143901
• Update Time: 2025-05-25

5-(3-Fluorophenyl)thiazole-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-(3-Fluorophenyl)thiazole-4-boronic acid pinacol ester
• Thiazole, 5-(3-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C15H17BFNO2S/c1-14(2)15(3,4)20-16(19-14)13-12(21-9-18-13)10-6-5-7-11(17)8-10/h5-9H,1-4H3
• InChI Key： WDMYQXZMZQNYEO-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC(F)=C2)=C(B2OC(C)(C)C(C)(C)O2)N=C1

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 431.4±35.0 °C(Predicted)
• pka: 2.14±0.10(Predicted)

Additional information on 5-(3-Fluorophenyl)thiazole-4-boronic acid pinacol ester

Comprehensive Overview of 5-(3-Fluorophenyl)thiazole-4-boronic acid pinacol ester (CAS No. 2223054-37-1)

The compound 5-(3-Fluorophenyl)thiazole-4-boronic acid pinacol ester (CAS No. 2223054-37-1) is a highly specialized boronic acid derivative widely utilized in pharmaceutical research and organic synthesis. Its unique structure, featuring a thiazole ring and a fluorophenyl group, makes it a valuable intermediate in the development of novel therapeutic agents. Researchers and chemists are increasingly interested in this compound due to its potential applications in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery.

One of the key reasons for the growing popularity of 5-(3-Fluorophenyl)thiazole-4-boronic acid pinacol ester is its role in the synthesis of biaryl compounds, which are essential in the creation of small-molecule inhibitors and kinase-targeted drugs. The presence of the pinacol ester group enhances the stability of the boronic acid moiety, making it easier to handle and store. This characteristic is particularly important in high-throughput screening and combinatorial chemistry, where reproducibility and reliability are paramount.

In recent years, the demand for boronic acid derivatives like 5-(3-Fluorophenyl)thiazole-4-boronic acid pinacol ester has surged, driven by advancements in precision medicine and targeted therapy. The compound's ability to facilitate the formation of carbon-carbon bonds under mild conditions aligns with the industry's shift toward greener and more sustainable synthetic methods. This trend is further amplified by the increasing focus on AI-driven drug discovery, where computational models predict the efficacy of novel compounds before they are synthesized in the lab.

Another area where 5-(3-Fluorophenyl)thiazole-4-boronic acid pinacol ester shines is in the development of fluorescent probes and imaging agents. The fluorophenyl moiety can be leveraged to design compounds with specific optical properties, enabling researchers to track biological processes in real time. This application is particularly relevant in the study of cancer biomarkers and neurodegenerative diseases, where early detection and monitoring are critical.

From a commercial perspective, the compound's versatility has made it a sought-after reagent in the fine chemicals market. Suppliers and manufacturers are increasingly listing 5-(3-Fluorophenyl)thiazole-4-boronic acid pinacol ester in their catalogs to meet the needs of academic institutions and pharmaceutical companies. Its compatibility with a wide range of reaction conditions and substrates further enhances its appeal, making it a staple in modern synthetic laboratories.

In conclusion, 5-(3-Fluorophenyl)thiazole-4-boronic acid pinacol ester (CAS No. 2223054-37-1) represents a critical building block in contemporary chemical research. Its applications span from drug discovery to material science, reflecting the compound's adaptability and importance in advancing scientific knowledge. As the fields of medicinal chemistry and molecular biology continue to evolve, this compound is poised to play an even more significant role in shaping the future of innovation.